Cas no 85987-88-8 (2-cyano-N-hexadecylacetamide)

• Product Name: 2-cyano-N-hexadecylacetamide
• CAS No: 85987-88-8
• MF: C₁₉H₃₆N₂O
• MW: 308.501945495605
• CID: 874777
• PubChem ID: 3799794
• Update Time: 2025-04-19

2-cyano-N-hexadecylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-hexadecylacetamide
• 2-CYANO-N-HEXADECYL-ACETAMIDE
• UPCMLD0ENAT0506-4319:001
• CS-0218540
• DTXSID20396593
• NCGC00321678-01
• 85987-88-8
• SCHEMBL1962964
• AKOS000115316
• EN300-01311
• AB01317487-02
• Z56813505

• MDL： MFCD02720708
• Inchi： 1S/C19H36N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19(22)16-17-20/h2-16,18H2,1H3,(H,21,22)
• InChI Key： HKZSRFNJSOUMAK-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 308.282763776g/mol
• Monoisotopic Mass: 308.282763776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 471.9±28.0 °C at 760 mmHg
• Flash Point: 239.2±24.0 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-cyano-N-hexadecylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides